Cas no 61234-51-3 (9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-)

9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl- structure
61234-51-3 structure
Product Name:9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-
CAS No:61234-51-3
MF:C18H14O6
MW:326.300165653229
CID:487520
PubChem ID:71397934
Update Time:2025-04-19

9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-2-methyl-
    • (6-acetyloxy-7-methyl-9-oxoxanthen-2-yl) acetate
    • DTXSID20819393
    • 7-Methyl-9-oxo-9H-xanthene-2,6-diyl diacetate
    • 61234-51-3
    • Inchi: 1S/C18H14O6/c1-9-6-13-17(8-16(9)23-11(3)20)24-15-5-4-12(22-10(2)19)7-14(15)18(13)21/h4-8H,1-3H3
    • InChI Key: XJNSAOFSIXWXHL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C2C=C(C)C(=CC1=2)OC(C)=O)=O)OC(C)=O

Computed Properties

  • Exact Mass: 326.07902
  • Monoisotopic Mass: 326.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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